5-(3-chloro-2-methylphenyl)-N-(2-furylmethyl)-2-furamide

• IUPAC Name: 5-(3-chloro-2-methylphenyl)-N-(furan-2-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C17H14ClNO3/c1-11-13(5-2-6-14(11)18)15-7-8-16(22-15)17(20)19-10-12-4-3-9-21-12/h2-9H,10H2,1H3,(H,19,20)
• InChI Key: OSEKGZNSOVYQRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC=C(O2)C(=O)NCC3=CC=CO3
• Molecular Formula: C17H14ClNO3
• Molecular Weight: 315.7 g/mol

Description

Furan derivatives, including furamides, are of significant interest in organic chemistry due to their diverse biological activities and potential applications in material science. The compound likely shares common features with other furan and furamide derivatives, such as interesting electronic properties, potential pharmacological activities, and the ability to participate in various chemical reactions.

Synthesis Analysis

The synthesis of furamide derivatives often involves condensation reactions, palladium-catalyzed cyclizations, or polycondensation methods. For example, a study on the synthesis of furo[3,2-c]quinolin-4(5H)-one via palladium-catalyzed cyclization of N-(2-iodophenyl)-N-methyl-3-furamide shows the potential complexity and specificity of synthesizing furan-containing compounds (Lindahl et al., 2006).

Molecular Structure Analysis

The molecular structure of furamide derivatives can be elucidated using X-ray crystallography, as demonstrated in studies of similar compounds. For instance, the crystal structure of a related compound, 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide, was determined, highlighting the inclination of furan and benzene rings and the significance of exocyclic bond angles (Galešić & Vlahov, 1990).

Chemical Reactions and Properties

Furan derivatives can undergo various chemical reactions, including C-H bond activation/borylation and transformations leading to new furan-based structures. For example, the C-H bond activation/borylation of furans catalyzed by an iron N-heterocyclic carbene complex demonstrates the reactivity of furan rings in creating borylated products (Hatanaka et al., 2010).

Physical Properties Analysis

The physical properties of furamide derivatives, such as thermal stability and solubility, can be inferred from related studies. Polyamides incorporating furan moieties, for example, show that furanic-aromatic polyamides possess notable thermal stability and amorphous characteristics, indicating the potential physical properties of the compound (Abid et al., 2004).

Chemical Properties Analysis

The chemical properties of furan and furamide derivatives are influenced by their functional groups and molecular structure. Electrophilic substitution reactions, nucleophilic additions, and other transformations are common, as seen in the reactivity of furan-based poly(esteramide)s synthesized through bulk copolycondensation, highlighting the versatility and reactivity of these compounds (Triki et al., 2013).